Cas no 99-82-1 (p-Menthane)

• Product name: p-Menthane
• CAS No: 99-82-1
• MF: C₁₀H₂₀
• MW: 140.265803337097
• MDL: MFCD00043477
• CID: 81811

p-Menthane Chemical and Physical Properties

Names and Identifiers

• 1-isopropyl-4-methylcyclohexane
• PHP
• p-Menthane
• 1-Methyl-4-iso-propylcyclohexane
• (-)-menthane
• 1-Isopropyl-4-methylcyclohexan
• 1-ISO-PROPYL-4-METHYLCYCLOHEXANE
• 1-methyl-4-(propan-2-yl)cyclohexane
• 1-methyl-4-isopropyl cyclohexane
• 4-Isopropyl-1-methylcyclohexane
• GLIDSOL 180
• Hexahydro-p-cymene
• para-menthane
• 4-Methyl-1-(1-methylethyl)cyclohexane
• Woody River 10
• 1-Methyl-4-isopropylcyclohexane

• MDL： MFCD00043477
• Inchi： InChI=1S/C10H20/c1-8(2)10-6-4-9(3)5-7-10/h8-10H,4-7H2,1-3H3
• InChI Key： CFJYNSNXFXLKNS-UHFFFAOYSA-N
• SMILES： CC(C)C1CCC(C)CC1

Computed Properties

• Exact Mass: 140.15700
• Monoisotopic Mass: 140.156501
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 86.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 0
• XLogP3: 4.5

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.785±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: -87.6 ºC
• Boiling Point: 171.0-171.7 ºC
• Flash Point: 44.7±11.7 ºC,
• Refractive Index: 1.45562 (589.3 nm 22 ºC)
• Solubility: Insuluble (6.6E-4 g/L) (25 ºC),
• Stability/Shelf Life: Stable. Flammable - may form explosive mixtures with air. Incompatible with strong oxidizng agents.
• PSA: 0.00000
• LogP: 3.46870

p-Menthane Security Information

• Hazardous Material transportation number：3295
• Hazard Category Code： 11
• Safety Instruction： S9-S16-S26-S33
• Risk Phrases：R11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on p-Menthane

p-Menthane (CAS No. 99-82-1): An Overview of Its Properties, Applications, and Recent Research

p-Menthane, with the chemical formula C₁₀H₁₈, is a cyclic monoterpene that is widely recognized for its unique properties and diverse applications in the fields of chemistry, biology, and pharmacology. This compound, identified by the CAS number 99-82-1, is a key component in various natural products and synthetic formulations. In this comprehensive overview, we will delve into the chemical structure, physical properties, biological activities, and recent research advancements related to p-Menthane.

Chemical Structure and Physical Properties

p-Menthane is a saturated cyclic monoterpene with a molecular weight of 138.25 g/mol. It consists of a cyclohexane ring with a methyl group attached to one of the carbon atoms and a methylene group attached to another. The compound is colorless to pale yellow in appearance and has a characteristic minty odor. It is insoluble in water but readily soluble in organic solvents such as ethanol and acetone. The melting point of p-Menthane is approximately -35°C, and its boiling point is around 196°C at standard atmospheric pressure.

Biological Activities and Applications

p-Menthane exhibits a range of biological activities that make it valuable in various applications. One of its most notable properties is its cooling effect, which is widely utilized in the formulation of oral care products such as toothpaste, mouthwash, and chewing gum. This cooling sensation is attributed to the activation of transient receptor potential melastatin 8 (TRPM8) channels in sensory neurons, which are responsible for detecting cold temperatures.

Beyond its use in consumer products, p-Menthane has shown potential in pharmaceutical applications. Recent studies have explored its anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that p-Menthane-derived compounds can effectively reduce inflammation in animal models by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

In addition to its anti-inflammatory effects, p-Menthane has been investigated for its antimicrobial properties. Research published in the International Journal of Antimicrobial Agents found that p-Menthane-based formulations exhibit significant activity against a variety of bacterial strains, including both Gram-positive and Gram-negative bacteria. This makes it a promising candidate for developing new antimicrobial agents to combat drug-resistant infections.

Recent Research Advancements

The scientific community continues to explore new avenues for utilizing p-Menthane. One area of active research is its potential as a natural preservative in food and cosmetic products. A study published in the Journal of Agricultural and Food Chemistry investigated the preservative effects of p-Menthane on various food matrices. The results showed that it effectively inhibited microbial growth and extended the shelf life of perishable foods without compromising their sensory attributes.

Another emerging application of p-Menthane is in the field of aromatherapy. Essential oils containing high concentrations of p-Menthane, such as those derived from peppermint and eucalyptus plants, have been shown to have calming effects on the central nervous system. A clinical trial conducted at the University of California found that inhalation of these essential oils reduced anxiety levels in patients undergoing medical procedures.

Safety Considerations and Regulatory Status

While p-Menthane is generally considered safe for use in consumer products at recommended concentrations, it is important to adhere to safety guidelines to avoid potential adverse effects. Prolonged exposure to high concentrations can cause skin irritation or respiratory issues. Therefore, it is crucial to handle this compound with care and follow proper safety protocols.

In terms of regulatory status, p-Menthane is listed by various regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Food Safety Authority (EFSA) as a Generally Recognized as Safe (GRAS) substance when used within specified limits. However, manufacturers must ensure compliance with local regulations regarding labeling, handling, and disposal.

Conclusion

p-Menthan e (CAS No. 99-82-1) stands out as a versatile compound with a wide range of applications across multiple industries. Its unique chemical structure confers valuable properties such as cooling effects, anti-inflammatory activity, antimicrobial properties, and preservative capabilities. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in both scientific and commercial contexts.